Cas no 28535-69-5 (Gibberellin A25)

• Product Name: Gibberellin A25
• CAS No: 28535-69-5
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 255043
• PubChem ID: 14464358
• Update Time: 2024-02-29

Gibberellin A25 Chemical and Physical Properties

Names and Identifiers

• Gibbane-1,4a,10-tricarboxylicacid, 1-methyl-8-methylene-, (1a,4aa,4bb,10b)-
• 1-Methyl-8-methylenegibbane-1α,4aα,10β-tricarboxylic acid
• 4aa,4bb-Gibbane-1a,4a,10b-tricarboxylic acid,1-methyl-8-methylene- (8CI)
• 4aH-7,9a-Methanobenz[a]azulene,gibbane-1,4a,10-tricarboxylic acid deriv.
• Gibberellin A25
• Q27140006
• (1R,4aR,4bR,7R,9aR,10S,10aR)-1-methyl-8-methylenedodecahydro-4aH-7,9a-methanobenzo[a]azulene-1,4a,10-tricarboxylic acid
• (1R,2S,3R,4R,8R,9R,12R)-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4,8-tricarboxylic acid
• Gibbane-1,4a,10-tricarboxylic acid, 1-methyl-8-methylene-, (1.alpha.,4a.alpha.,4b.beta.,10.beta.)-
• 28535-69-5
• (1alpha,4aalpha,4bbeta,10beta)-1-methyl-8-methylenegibbane-1,4a,10-tricarboxylic acid
• DTXSID401033806
• CHEBI:72601
• GA25

• Inchi： 1S/C20H26O6/c1-10-8-19-9-11(10)4-5-12(19)20(17(25)26)7-3-6-18(2,16(23)24)14(20)13(19)15(21)22/h11-14H,1,3-9H2,2H3,(H,21,22)(H,23,24)(H,25,26)/t11-,12-,13-,14-,18-,19+,20-/m1/s1
• InChI Key： XOUJCIPAKFLTCI-POPXMCHDSA-N
• SMILES： OC([C@@]12CCC[C@](C(=O)O)(C)[C@H]1[C@H](C(=O)O)[C@]13CC(=C)[C@H](CC[C@H]12)C3)=O

Computed Properties

• Exact Mass: 362.17293854g/mol
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C20-gibberellin 20-carboxylic acids